Cas no 951217-58-6 (4-(2-methyl-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• CAS No: 951217-58-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 4666990
• PubChem ID: 57696957
• Update Time: 2025-09-28

4-(2-methyl-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolebutanoic acid, 2-methyl-
• 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid

• Inchi： 1S/C8H11NO2S/c1-6-9-7(5-12-6)3-2-4-8(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： UABSUFAXSCXNAR-UHFFFAOYSA-N
• SMILES： S1C=C(CCCC(O)=O)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid

Comprehensive Overview of 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS No. 951217-58-6)

4-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS No. 951217-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a thiazole ring linked to a butanoic acid moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "thiazole derivatives in drug discovery" or "CAS 951217-58-6 applications," reflecting its relevance in modern medicinal chemistry.

The thiazole ring, a key component of this compound, is known for its electron-rich heterocyclic structure, which enhances binding affinity to biological targets. This property makes 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid a valuable scaffold in designing inhibitors for enzymes or receptors. Recent trends in drug development emphasize the importance of "small molecule modulators" and "fragment-based drug design," where this compound’s versatility aligns perfectly with these approaches. Its CAS No. 951217-58-6 is often cited in patents and academic papers, underscoring its industrial significance.

In addition to pharmaceutical applications, 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid is explored in agrochemical research, particularly in the development of novel pesticides and herbicides. Searches like "thiazole-based agrochemicals" highlight growing interest in sustainable crop protection solutions. The compound’s butanoic acid side chain further enables derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability—a topic frequently queried as "optimizing drug-like properties."

From a synthetic perspective, the preparation of CAS 951217-58-6 involves multi-step organic reactions, including condensation and cyclization techniques. Laboratories often seek "efficient synthesis of thiazole derivatives" or "scalable routes to heterocyclic acids," indicating demand for practical methodologies. The compound’s stability under various conditions also makes it a candidate for "high-throughput screening" platforms, a trending topic in precision medicine.

Environmental and regulatory considerations are increasingly shaping research directions. While 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid is not classified as hazardous, its lifecycle assessment aligns with queries like "green chemistry in heterocycle synthesis." Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste, resonating with the broader "sustainable chemistry" movement.

In summary, 4-(2-methyl-1,3-thiazol-4-yl)butanoic acid (CAS No. 951217-58-6) exemplifies the intersection of structural ingenuity and functional utility. Its applications span drug development, agrochemicals, and material science, addressing contemporary challenges such as "targeted therapy design" and "eco-friendly chemical production." As research advances, this compound will likely remain a focal point in interdisciplinary innovation.